(R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid

Specification

• CAS No.: 181227-48-5
• Molecular Formula: C16H21NO4
• Molecular Weight: 291,35 g/mole
• IUPAC Name: (2R)-2-(2,3-dihydro-1H-inden-2-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• Standard InChI: InChI=1S/C16H21NO4/c1-16(2,3)21-15(20)17-13(14(18)19)12-8-10-6-4-5-7-11(10)9-12/h4-7,12-13H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t13-/m1/s1
• Standard InChI Key: VCHHRDDQOOBPTC-CYBMUJFWSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](C1CC2=CC=CC=C2C1)C(=O)O
• SMILES: CC(C)(C)OC(=O)NC(C1CC2=CC=CC=C2C1)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CC2=CC=CC=C2C1)C(=O)O

Introduction

Chemical Structure and Properties

Structural Composition

(R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid possesses a complex molecular structure centered around a chiral carbon atom. The molecule contains a tert-butoxycarbonyl (Boc) group attached to the nitrogen atom, which serves as a protecting group commonly used in peptide synthesis and organic chemistry reactions. This Boc protecting group consists of a tert-butyl moiety linked to a carbamate functionality, providing selective protection of the amino group during various chemical transformations. The indenyl portion of the molecule contributes a rigid bicyclic framework that influences the compound's spatial arrangement and reactivity patterns. The carboxylic acid group at the alpha position relative to the amino group allows for further functionalization, making this compound valuable as a building block in more complex synthesis pathways.

The compound is characterized by a specific R-configuration at the stereocenter, which dictates its three-dimensional spatial arrangement and influences its interactions with biological systems and chemical reagents. This stereochemical feature is critical for its potential applications in asymmetric synthesis and pharmaceutical development, where enantiomeric purity often determines biological activity. The presence of the indene ring system adds structural rigidity to the molecule, potentially enhancing its binding affinity in biological systems where conformational constraints play important roles in molecular recognition.

Spectroscopic Identifiers

For analytical and identification purposes, (R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid has several spectroscopic identifiers that assist researchers in confirming its structure and purity. The compound's Standard InChI is InChI=1S/C16H21NO4/c1-16(2,3)21-15(20)17-13(14(18)19)12-8-10-6-4-5-7-11(10)9-12/h4-7,12-13H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t13-/m1/s1, which provides a universal chemical identifier that encodes the structural information in a machine-readable format. This InChI string translates into the Standard InChIKey VCHHRDDQOOBPTC-CYBMUJFWSA-N, a fixed-length identifier that allows for easier indexing and searching in chemical databases.

The Isomeric SMILES notation for this compound is CC(C)(C)OC(=O)NC@HC(=O)O, which encodes the stereochemical information using the @ symbol to indicate the specific configuration at the chiral center. The Canonical SMILES, CC(C)(C)OC(=O)NC(C1CC2=CC=CC=C2C1)C(=O)O, provides a standardized representation without explicit stereochemical notation. These spectroscopic identifiers are essential tools for researchers working with this compound, enabling accurate structural confirmation through database matching and computational analysis of spectral data.

Synthesis and Preparation

Applications and Significance

Research Applications

(R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid holds significant value in research applications, particularly in the field of organic synthesis and pharmaceutical development. The compound serves as an important building block or intermediate in the synthesis of more complex molecules, especially those requiring specific stereochemical control. The presence of the Boc protecting group on the amino functionality makes this compound particularly useful in peptide synthesis, where controlled and selective deprotection is essential for creating specific peptide sequences. The carboxylic acid group allows for further functionalization through various coupling reactions to build more complex structures, while the indenyl moiety introduces a rigid scaffold that can impart specific conformational constraints to the resulting molecules.

In medicinal chemistry research, compounds containing the indenyl ring system have attracted interest due to their presence in various biologically active compounds. The specific R-configuration of this compound may contribute to stereospecific interactions with biological targets, making it potentially valuable in the development of pharmaceutical agents with enhanced selectivity profiles. Additionally, the compound could serve as a chiral auxiliary or resolving agent in asymmetric synthesis applications, leveraging its defined stereochemistry to induce chirality in other transformations. These versatile applications highlight the compound's importance as a specialized chemical tool in advanced organic synthesis and drug discovery efforts.

Comparative Analysis with Similar Compounds

When comparing (R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid to structurally related compounds, several important distinctions emerge that influence its chemical behavior and potential applications. The table below compares key properties of this compound with related structures:

Property	(R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid	Boc-protected amino acids	Unprotected amino-inden-2-yl derivatives
Molecular Weight	291.35 g/mol	Typically 150-300 g/mol	Lower without Boc group
Protection Status	Boc-protected amino group	Boc-protected amino group	Unprotected, more reactive amino group
Stereochemistry	R-configuration at alpha carbon	Variable (R, S, or racemic)	Variable (R, S, or racemic)
Structural Rigidity	High due to indenyl ring system	Variable depending on side chain	High due to indenyl ring system
Functional Group Reactivity	Carboxylic acid available for coupling	Carboxylic acid available for coupling	Both amino and carboxylic groups reactive
Primary Applications	Building block in organic synthesis	Peptide synthesis	Limited by lower selectivity

This comparison demonstrates that the presence of both the Boc protecting group and the specific indenyl moiety gives (R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid distinct advantages for certain applications in organic synthesis. The Boc group provides selective protection of the amino functionality, allowing for controlled reactivity of the carboxylic acid group in coupling reactions, while the rigid indenyl structure contributes conformational constraints that can influence the spatial arrangement and reactivity patterns of resulting compounds.

Research Significance and Future Directions

Future Research Opportunities

Looking forward, several promising research directions could further explore and utilize the properties of (R)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid. One potential avenue involves incorporating this compound into peptide mimetics designed to enhance stability or target specificity in biological systems. The rigid indenyl structure could contribute conformational constraints that influence the three-dimensional arrangement of resulting peptide-like molecules, potentially improving their pharmacokinetic properties or receptor binding profiles. Additionally, investigating the compound's utility as a building block in diversity-oriented synthesis could reveal new applications in creating libraries of structurally diverse compounds for high-throughput screening campaigns in drug discovery.